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Rimocidin Production Workflow

The following diagram outlines the complete experimental workflow for rimocidin production and analysis.
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Detailed Fermentation Protocol

Strain and Preservation

e Producing Strain: The most commonly used and studied strain for rimocidin production is
Streptomyces rimosus M527 (CCTCC M2013270) [1] [2] [3].

¢ Stock Culture Preservation: The standard method for long-term storage of the strain is not explicitly
detailed in the provided results. However, common practices for Streptomyces involve maintaining
spores or mycelia in 20% glycerol at -80°C.

Inoculum Development (Preculture)

e Medium: For sporulation and preparation of the initial inoculum, grow S. rimosus M527 on Mannitol
Soya flour (MS) agar at 28°C [2] [3].

¢ Inoculum Type: You can initiate the fermentation process using either a spore suspension or a
preculture grown in liquid medium [4] [5]. The choice of inoculum can significantly impact the final
yield of secondary metabolites [4] [5].

Main Fermentation

e Culture Vessel: Standard 500 mL flat-bottom glass shake flasks [5].
e Working Volume: 200 mL of fermentation medium per flask [5].
¢ Incubation Conditions:
o Temperature: 26-28°C [4] [5]
o Agitation: 120 rpm [5]
o Duration: Up to 168 hours (7 days), with samples typically taken every 24 hours for analysis [5]

Culture Media and Key Supplements

The table below summarizes the compositions of the media used in different stages of the fermentation

process.
Mannitol Soya (MS) Liquid Fermentation Medium (for Rimocidin
Component . .
Agar (for Sporulation)  Production)
Carbon Mannitol (information Glucose 20 g/L, Lactose 20 g/L [5]
Sources from standard recipes)
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Mannitol Soya (MS) Liquid Fermentation Medium (for Rimocidin
Component ) )
Agar (for Sporulation) Production)
Nitrogen Soya flour (information Yeast Extract 5 g/L [5]
Sources from standard recipes)
Salts Information from KH2POa4 1.5 g/L, NaCl 0.4 g/L, MgSOa-7H20 0.5 g/L [5]
standard recipes
Trace - Fe(NO3)3-9H20 2 mg/L, ZnSO4-7H20 1 mg/L, MnSOa4-7H20
Elements 0.07 mg/L, CuSO4-5H20 0.25 mg/L, HsBOs 0.065 mg/L,
Na2Mo00a4-2H20 0.05 mg/L [4] [5]
Vitamins - Biotin 0.04 mg/L [4] [5]

Solidifying Agar -
Agent

pH - Adjusted to 6.5 [5]

Process Optimization and Yield Improvement
Strategies

To increase rimocidin yield, you can consider several strategies supported by recent research:

¢ Strain Engineering: Overexpression of the positive pathway-specific regulator RimR2 using strong
promoters (e.g., kasOp) in *S. rimosus M527 has been shown to increase rimocidin production by
over 80% compared to the wild-type strain [3].

¢ Precursor Engineering: Overexpressing the acetyl-CoA carboxylase (ACC) gene in S. rimosus
M527 enhances the supply of malonyl-CoA, a key precursor for rimocidin biosynthesis. This
metabolic engineering approach has led to a 34% increase in rimocidin yield [6].

¢ Microparticle-Enhanced Cultivation (MPEC): Adding talc micropatrticles (e.g., 7 g/L) to the
fermentation medium can drastically alter morphology and enhance production. In bioreactor studies,
this method resulted in a 17-fold increase in rimocidin titer in spore-inoculated cultures [4].

Analytical Methods for Rimocidin Quantification
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1. Antifungal Activity Bioassay

¢ Indicator Fungus: Fusarium oxysporum f. sp. cucumerinum is commonly used as the test organism
[2].

e Procedure: The filtered fermentation broth is applied to paper discs or wells on an agar plate seeded
with the indicator fungus. The size of the resulting zone of growth inhibition is measured and
correlated to rimocidin concentration [2].

2. High-Performance Liquid Chromatography (HPLC)

e This is the standard method for direct and quantitative analysis of rimocidin [3].

e Sample Preparation: Culture broth is first filtered (e.g., through a 0.22 ym membrane) to remove
biomass and other particulates [3] [5].

¢ Analysis: The filtrate is injected into the HPLC system for separation and detection. A distinct peak
for rimocidin is observable in the chromatogram, allowing for precise quantification against a
standard curve [3].

3. Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

e This method is used for highly sensitive identification and quantification, especially when analyzing
complex samples or multiple secondary metabolites simultaneously [5] [7].
e Settings: Analysis is typically performed in negative electrospray ionization (ESI-) mode [5].

Important Technical Notes

¢ Inoculum Effect: The method used to start the main fermentation (spores vs. preculture) is a critical
variable. Research shows it can significantly alter the profile and yield of secondary metabolites,
including rimocidin [4] [5].

¢ Process Scaling: While this protocol is designed for shake flasks, key parameters like dissolved
oxygen and morphology control become even more critical when scaling up to bioreactor systems [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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